![molecular formula C13H8Cl2N2O3 B5550083 N-(2,3-dichlorophenyl)-4-nitrobenzamide](/img/structure/B5550083.png)
N-(2,3-dichlorophenyl)-4-nitrobenzamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to “N-(2,3-dichlorophenyl)-4-nitrobenzamide” often involves multi-step chemical processes that include nucleophilic substitution, cyclization, and other reactions to introduce specific functional groups. An example is the synthetic utilization of polynitroaromatic compounds for the synthesis of derivatives based on nitrobenzamide, which entails stepwise nucleophilic substitution followed by Thorpe-Ziegler cyclization (Gakh et al., 2006).
Molecular Structure Analysis
The molecular structure of derivatives closely related to “this compound” has been elucidated using techniques such as X-ray crystallography, which confirms the stereochemistry and provides detailed insights into the arrangement of atoms within the molecule (Samimi, 2016).
Chemical Reactions and Properties
These compounds participate in a variety of chemical reactions, reflecting their reactivity profile. For instance, N-chloro-N-methoxy-4-nitrobenzamide undergoes selective formation reactions under specific conditions, indicating the influence of functional groups on its chemical behavior (Shtamburg et al., 2012).
Physical Properties Analysis
Physical properties such as melting points, solubility, and crystal structure play a crucial role in determining the applications and handling of these compounds. The crystal structure, obtained through single crystal X-ray diffraction, reveals the geometrical configuration and intermolecular interactions, essential for understanding the compound's stability and reactivity (Saeed et al., 2010).
Chemical Properties Analysis
The chemical properties, including reactivity towards different reagents, stability under various conditions, and interaction with biomolecules, are pivotal. Studies have shown that these compounds can undergo a range of reactions, highlighting their versatile chemical nature. For example, the reductive chemistry of nitrobenzamide derivatives illustrates their potential in generating active pharmaceutical ingredients under specific conditions (Palmer et al., 1995).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on “N-(2,3-dichlorophenyl)-4-nitrobenzamide” could include further studies on its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Additionally, its potential applications in various fields could be explored .
properties
IUPAC Name |
N-(2,3-dichlorophenyl)-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl2N2O3/c14-10-2-1-3-11(12(10)15)16-13(18)8-4-6-9(7-5-8)17(19)20/h1-7H,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISYNAHHMOQYVOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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